CID 71354911

• Molecular Formula: AuSn2
• Molecular Weight: 434.39 g/mol
• InChI: InChI=1S/Au.2Sn
• InChI Key: HQIPIFUXWHMQQW-UHFFFAOYSA-N
• Canonical SMILES: [Sn].[Sn].[Au]

Description

The compound identified by the Chemical Abstracts Service number 71354911 is a chemical entity with significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound with Chemical Abstracts Service number 71354911 involves several steps. The specific synthetic routes and reaction conditions are tailored to achieve high yield and purity. Common methods include the use of organic solvents, catalysts, and controlled temperature and pressure conditions to facilitate the desired chemical transformations.

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical reactors and continuous flow processes. The use of advanced technologies such as supercritical fluid extraction and crystallization is common to ensure the efficient production of high-purity material. Quality control measures are implemented at various stages to maintain consistency and safety.

Chemical Reactions Analysis

Types of Reactions

The compound with Chemical Abstracts Service number 71354911 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated solvents and catalysts like palladium on carbon.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

The compound with Chemical Abstracts Service number 71354911 has a wide range of scientific research applications:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential as a biochemical probe or enzyme inhibitor.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 71354911 involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use.